N,N-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane-6-carboxamide

• IUPAC Name: N,N-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane-6-carboxamide
• InChI: InChI=1S/C10H18N2O3/c1-11(2)9(13)12-4-6-15-8-10(12)3-5-14-7-10/h3-8H2,1-2H3
• InChI Key: RZCFMNWZMOAPRJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCOCC12CCOC2
• Molecular Formula: C10H18N2O3
• Molecular Weight: 214.26 g/mol

Description

N,N-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane-6-carboxamide is a chemical compound with the molecular formula C10H18N2O3 It is characterized by its unique spiro structure, which includes both oxygen and nitrogen atoms within its ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dimethyl-2,9-dioxa-6-azaspiro[45]decane-6-carboxamide typically involves the reaction of appropriate precursors under controlled conditionsThe reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of N,N-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane-6-carboxamide may involve large-scale batch or continuous processes. These methods are optimized for efficiency, cost-effectiveness, and safety. The use of automated reactors and precise control of reaction parameters are crucial to achieving consistent quality in the final product .

Chemical Reactions Analysis

Types of Reactions

N,N-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane-6-carboxamide can undergo various chemical reactions, including:

Reduction: Reduction reactions may involve the addition of hydrogen atoms or the removal of oxygen atoms, commonly using reducing agents like lithium aluminum hydride.

Substitution: In substitution reactions, one functional group in the molecule is replaced by another.

Common Reagents and Conditions

The reactions of this compound often require specific reagents and conditions. For example, oxidation reactions may be carried out in acidic or basic media, while reduction reactions might require anhydrous conditions to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield various oxygenated derivatives, while reduction could produce different amine or alcohol compounds .

Scientific Research Applications

N,N-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane-6-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a valuable tool in studying biological processes and interactions at the molecular level.

Medicine: Research into its potential therapeutic applications is ongoing, with studies exploring its use in drug development and delivery systems.

Industry: It is employed in the production of specialty chemicals and materials, where its specific properties are advantageous

Mechanism of Action

The mechanism by which N,N-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane-6-carboxamide exerts its effects involves interactions with molecular targets and pathways. These interactions can influence various biochemical processes, depending on the context in which the compound is used. For example, in medicinal chemistry, it may interact with specific enzymes or receptors to modulate their activity .

Comparison with Similar Compounds

Similar Compounds

N,N-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane-6-sulfonamide: This compound shares a similar spiro structure but differs in the functional group attached to the spiro ring.

Other spiro compounds: Various other spiro compounds with different substituents and ring sizes can be compared to highlight the unique properties of N,N-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane-6-carboxamide.

Uniqueness

This compound stands out due to its specific combination of functional groups and spiro structure, which confer unique chemical and physical properties. These properties make it particularly useful in applications where stability, reactivity, and specificity are important .